Cas no 778563-16-9 (Phenol, 4-(1-butyl-4-piperidinyl)-)

• Product Name: Phenol, 4-(1-butyl-4-piperidinyl)-
• CAS No: 778563-16-9
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 535368
• PubChem ID: 10663044
• Update Time: 2025-04-19

Phenol, 4-(1-butyl-4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1-butyl-4-piperidinyl)-
• 4-(1-butylpiperidin-4-yl)phenol
• DTXSID40443235
• 778563-16-9
• CHEMBL368531
• SCHEMBL24359296
• BDBM50369788
• CHEMBL1202294

• Inchi： 1S/C15H23NO/c1-2-3-10-16-11-8-14(9-12-16)13-4-6-15(17)7-5-13/h4-7,14,17H,2-3,8-12H2,1H3
• InChI Key： CEDPZHCTMFYNJD-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1CCN(CCCC)CC1

Computed Properties

• Exact Mass: 233.17809
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47